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Compound of Interest

Compound Name: SAG dihydrochloride

Cat. No.: B560443 Get Quote

The proper disposal of SAG dihydrochloride, a potent Smoothened (Smo) receptor agonist, is

critical for maintaining laboratory safety and ensuring environmental protection.[1] This guide

provides detailed procedures for researchers, scientists, and drug development professionals

to manage and dispose of this compound in accordance with general hazardous waste

protocols.

Hazard Identification and Safety Data
SAG dihydrochloride is classified as an acute oral toxicant and may cause skin, eye, and

respiratory irritation.[2][3] Adherence to safety protocols is mandatory when handling this

compound.

Hazard Classification and Physical Properties
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Property Value Source

GHS Classification
Acute Toxicity 3, Oral; Aquatic

Chronic 4
[2]

Signal Word Danger [2]

Hazard Statements

H301 (Toxic if swallowed),

H413 (May cause long lasting

harmful effects to aquatic life)

[2]

Form Lyophilized solid [2]

Solubility
Soluble in water (20 mg/mL)

and DMSO
[2][4]

Storage Temperature −20°C, desiccated [2][5]

Experimental Protocol: Disposal Procedure
This protocol outlines the step-by-step process for the safe disposal of SAG dihydrochloride
waste.

Step 1: Personal Protective Equipment (PPE)
Before handling SAG dihydrochloride waste, ensure you are wearing appropriate PPE.

Eye/Face Protection: Use safety glasses or goggles tested and approved under government

standards such as NIOSH (US) or EN 166 (EU).[4]

Skin Protection: Handle with chemical-resistant gloves.[4] Inspect gloves prior to use and

use a proper removal technique to avoid skin contact.[4]

Body Protection: Wear a lab coat or other protective clothing appropriate for the type and

concentration of the substance.[4]

Respiratory Protection: If there is a risk of dust formation, wear a respirator.[5] Ensure

adequate ventilation, such as using a chemical fume hood.[4][5]
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Step 2: Waste Characterization and Segregation
Properly identify and segregate the chemical waste.

Do Not Mix: Do not mix SAG dihydrochloride waste with incompatible materials.[6] It

should be segregated as a toxic, non-halogenated organic solid waste.

Avoid Drain Disposal: Do not dispose of SAG dihydrochloride down the drain.[5][7] This is

to prevent environmental contamination and because it is classified as hazardous.[5][7][8]

Step 3: Container Selection and Labeling
Use appropriate containers and labels for waste accumulation.

Container: Collect solid waste in its original container if possible, or in a compatible, leak-

proof container with a secure, screw-on cap.[9][10][11] The container must be in good

condition, with no cracks or signs of deterioration.[6][11]

Labeling: Clearly label the waste container with a "Hazardous Waste" tag.[9][11] The label

must include:

The full chemical name: "SAG dihydrochloride" or "3-Chloro-N-[trans-4-

(methylamino)cyclohexyl]-N-[[3-(4-pyridinyl)phenyl]methyl]-benzo[b]thiophene-2-

carboxamide dihydrochloride".[2]

The concentration and quantity of the waste.

The date when waste was first added to the container.[10]

Relevant hazard information (e.g., "Toxic").

Step 4: Waste Storage (Satellite Accumulation Area)
Store the waste container safely in a designated Satellite Accumulation Area (SAA) until it is

ready for pickup.[6][10]

Location: The SAA must be at or near the point of waste generation.[10]
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Containment: Place the primary waste container in a chemically compatible secondary

container to contain any potential leaks or spills.[9]

Closure: Keep the waste container securely capped at all times, except when adding waste.

[9][11]

Segregation: Store the container segregated from incompatible waste types like acids,

bases, and oxidizers.[6]

Step 5: Arranging for Disposal
SAG dihydrochloride waste must be disposed of through a licensed, professional waste

disposal company.[4][5]

Contact EHS: Follow your institution's procedures to request a hazardous waste pickup from

the Environmental Health & Safety (EHS) office.[9]

Documentation: Complete any necessary waste disposal forms or manifests as required by

your institution and local regulations.

Pickup: Do not allow waste to accumulate for more than 90 days from the start date on the

label.[9] Request a pickup when the container is full or before regulatory time limits are

reached.[9][10]

Mandatory Visualizations
Logical Workflow for SAG Dihydrochloride Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of SAG dihydrochloride.
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Caption: Workflow for the safe disposal of SAG dihydrochloride waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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